![molecular formula C19H19N3O4S3 B2937448 N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide CAS No. 1351607-89-0](/img/structure/B2937448.png)
N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide
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Overview
Description
N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H19N3O4S3 and its molecular weight is 449.56. The purity is usually 95%.
BenchChem offers high-quality N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Chemical Modifications
The exploration of heterocyclic compounds, including pyridinethiones, isothiazolopyridines, pyridothiazines, and pyridothiazepines, has shown significant potential in scientific research due to their valuable biological activities. Advanced synthesis techniques such as microwave-assisted reactions have been utilized to achieve higher yields in shorter times compared to conventional methods, highlighting the efficiency of modern synthetic approaches in the creation of complex molecules (Youssef, Azab, & Youssef, 2012).
Additionally, the development of novel dihydropyrimidine compounds through asymmetric hetero-Diels-Alder reactions and their structural characterization by X-ray crystallography demonstrates the intricate chemical modifications possible within this class of compounds. This not only showcases the chemical diversity achievable but also the potential for discovering new biological activities through structural innovation (Elliott et al., 1998).
Biological Activity and Potential Applications
The synthesis and evaluation of compounds with potential herbicidal activities further illustrate the broad spectrum of applications for these chemical entities. By establishing biophore models and assessing the herbicidal efficacy of synthesized compounds, researchers have identified promising leads for further development in pest management. This highlights the role of chemical synthesis in addressing agricultural challenges and improving crop protection strategies (Ren et al., 2000).
Moreover, the creation of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds and their demonstration of herbicidal activity against a broad spectrum of vegetation at low application rates emphasizes the potential for these compounds in developing more effective and environmentally friendly herbicides. This research contributes to the ongoing search for novel compounds that can enhance agricultural productivity and sustainability (Moran, 2003).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that recognize or are affected by its thiazolo[5,4-c]pyridine and thiophene moieties .
Mode of Action
Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Biochemical Pathways
Thiazolo[5,4-c]pyridines have been reported to exhibit a broad spectrum of pharmacological activities , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
Its ethoxyphenylsulfonyl and thiophene moieties suggest it may have good lipophilicity, which could enhance its absorption and distribution .
Result of Action
Thiazolo[5,4-c]pyridines have been reported to exhibit antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities , suggesting that this compound may have similar effects.
properties
IUPAC Name |
N-[5-(2-ethoxyphenyl)sulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S3/c1-2-26-14-6-3-4-8-17(14)29(24,25)22-10-9-13-16(12-22)28-19(20-13)21-18(23)15-7-5-11-27-15/h3-8,11H,2,9-10,12H2,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPOIQORCOFXDOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)N2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-((2-ethoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide |
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